2-(Methoxymethyl)-2-methylpyrrolidine hcl

• IUPAC Name: 2-(methoxymethyl)-2-methylpyrrolidine;hydrochloride
• InChI: InChI=1S/C7H15NO.ClH/c1-7(6-9-2)4-3-5-8-7;/h8H,3-6H2,1-2H3;1H
• InChI Key: ZABHLAREVDLBQN-UHFFFAOYSA-N
• Canonical SMILES: CC1(CCCN1)COC.Cl
• Molecular Formula: C7H16ClNO
• Molecular Weight: 165.66 g/mol

Description

2-(Methoxymethyl)-2-methylpyrrolidine HCl, also known as Memantine HCl, is a medication used for the treatment of Alzheimer's disease. It is a derivative of amantadine and has been shown to be effective in reducing the symptoms of Alzheimer's disease, including cognitive impairment and memory loss.

Mechanism of Action

2-(Methoxymethyl)-2-methylpyrrolidine hcl HCl works by blocking the activity of the N-methyl-D-aspartate (NMDA) receptor, which is involved in the transmission of nerve impulses in the brain. By blocking the activity of the NMDA receptor, 2-(Methoxymethyl)-2-methylpyrrolidine hcl HCl helps to reduce the excessive activity of glutamate, which is believed to contribute to the symptoms of Alzheimer's disease.
Biochemical and Physiological Effects:
2-(Methoxymethyl)-2-methylpyrrolidine hcl HCl has been shown to have a number of biochemical and physiological effects in the brain. It has been shown to reduce the levels of glutamate in the brain, which is believed to contribute to the symptoms of Alzheimer's disease. In addition, 2-(Methoxymethyl)-2-methylpyrrolidine hcl HCl has also been shown to increase the levels of the neurotransmitter acetylcholine, which is important for cognitive function.

Advantages and Limitations for Lab Experiments

One of the advantages of using 2-(Methoxymethyl)-2-methylpyrrolidine hcl HCl in lab experiments is that it has been extensively studied and is well-understood. This makes it a reliable tool for researchers who are studying the effects of Alzheimer's disease and other neurological disorders. However, one of the limitations of using 2-(Methoxymethyl)-2-methylpyrrolidine hcl HCl in lab experiments is that it is a medication and may have unintended effects on other systems in the body.

Future Directions

There are a number of future directions for research on 2-(Methoxymethyl)-2-methylpyrrolidine hcl HCl. One area of research is the development of new formulations of 2-(Methoxymethyl)-2-methylpyrrolidine hcl HCl that can be more easily absorbed by the body. Another area of research is the exploration of 2-(Methoxymethyl)-2-methylpyrrolidine hcl HCl's potential use in the treatment of other neurological disorders, such as Parkinson's disease and multiple sclerosis. Finally, there is also a need for further research on the long-term effects of 2-(Methoxymethyl)-2-methylpyrrolidine hcl HCl on the brain and the body.

Synthesis Methods

2-(Methoxymethyl)-2-methylpyrrolidine hcl HCl is synthesized through a multi-step process that involves the reaction of 2-bromopyridine with formaldehyde and methylamine to form 2-(methoxymethyl)pyridine. This intermediate is then reacted with 2-methylpyrrolidine to form 2-(Methoxymethyl)-2-methylpyrrolidine hcl. The final step involves the addition of hydrochloric acid to 2-(Methoxymethyl)-2-methylpyrrolidine hcl to form 2-(Methoxymethyl)-2-methylpyrrolidine hcl HCl.

Scientific Research Applications

2-(Methoxymethyl)-2-methylpyrrolidine hcl HCl has been extensively studied for its potential therapeutic effects in the treatment of Alzheimer's disease. It has been shown to be effective in reducing the symptoms of Alzheimer's disease, including cognitive impairment and memory loss. In addition, 2-(Methoxymethyl)-2-methylpyrrolidine hcl HCl has also been studied for its potential use in the treatment of other neurological disorders, such as Parkinson's disease and multiple sclerosis.